2-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile

• IUPAC Name: 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C9H7N3/c1-6-8(5-10)7-3-2-4-11-9(7)12-6/h2-4H,1H3,(H,11,12)
• InChI Key: ILNGQRMTTKZUDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)N=CC=C2)C#N
• Molecular Formula: C9H7N3
• DSSTOX Substance ID: DTXSID00857596
• Molecular Weight: 157.17 g/mol
• CAS RN: 954112-82-4

Description

2-Methyl-1H-pyrrolo[2,3-b]pyridine is an organic compound with the molecular formula C8H8N2. It belongs to the class of organic compounds known as pyrrolopyridines, which consist of a pyrrole ring fused to a pyridine.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, including 2-Methyl-1H-pyrrolo[2,3-b]pyridine, has been reported in the literature. The yield of the synthesized compound was reported to be 71% as a yellow solid.

Molecular Structure Analysis

The molecular structure of 2-Methyl-1H-pyrrolo[2,3-b]pyridine consists of a pyrrole ring fused to a pyridine, with a methyl group attached to the second position of the pyrrole ring. The average mass of the molecule is 132.163 Da and the monoisotopic mass is 132.068741 Da.

Chemical Reactions Analysis

1H-pyrrolo[2,3-b]pyridines, including 2-Methyl-1H-pyrrolo[2,3-b]pyridine, are known to undergo various chemical reactions such as nitration, nitrosation, bromination, iodination, and reaction with Mannich bases predominantly at the 3-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Methyl-1H-pyrrolo[2,3-b]pyridine include a melting point of 287–288 °C. The IR spectrum shows peaks at 3137 cm^-1 (NH), 1676 cm^-1 (C=O), and 1609 cm^-1 (C=N).

Scientific Research Applications

Optical and Electronic Properties

• Structural and Optical Characteristics : Pyrazolo pyridine derivatives, including structures similar to 2-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile, have been studied for their thermal, structural, and optical properties. These compounds exhibit polycrystalline nature and have applications in fabricating heterojunctions for electronic devices due to their specific optical energy gaps and diode characteristics (Zedan, El-Taweel, & El-Menyawy, 2020).

Synthesis and Transformation

• Synthesis Techniques : Synthesis of new pyrrolo[3,2-b]pyridines from similar structures has been achieved using methods like the Friedlander reaction. These processes are efficient for producing a range of substituted pyrrolo[3,2-b]pyridines, highlighting the versatility of these compounds in chemical synthesis (Salaheldin et al., 2010).

Photovoltaic and Photosensor Applications

• Device Fabrication and Photovoltaic Properties : Certain pyrazolo[4,3-b] pyridine derivatives, structurally related to this compound, are used in fabricating devices with photovoltaic properties. These compounds show potential in the development of photosensors and solar cells, due to their specific electronic and optical characteristics (El-Menyawy, Zedan, & Nawar, 2019).

Mechanism of Action

1H-pyrrolo[2,3-b]pyridine derivatives have been found to exhibit potent activities against fibroblast growth factor receptors (FGFR1, 2, and 3), playing an essential role in various types of tumors. Therefore, they represent an attractive strategy for cancer therapy.

Future Directions

The development of 1H-pyrrolo[2,3-b]pyridine derivatives, including 2-Methyl-1H-pyrrolo[2,3-b]pyridine, as potent FGFR inhibitors has promising prospects. These compounds could potentially be optimized further for use in cancer therapy.